Cas no 1196151-88-8 (2-(chloromethyl)-5-(methylsulfonyl)pyridine)

2-(Chloromethyl)-5-(methylsulfonyl)pyridine is a versatile pyridine derivative with significant utility in organic synthesis and pharmaceutical applications. The chloromethyl group at the 2-position provides a reactive site for nucleophilic substitution, enabling further functionalization, while the methylsulfonyl moiety at the 5-position enhances electron-withdrawing properties, facilitating diverse chemical transformations. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, agrochemicals, and specialty chemicals. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for researchers. The presence of both electrophilic and sulfonyl groups allows for selective modifications, supporting the development of complex molecular architectures.

2-(chloromethyl)-5-(methylsulfonyl)pyridine structure

1196151-88-8 structure

Product Name:2-(chloromethyl)-5-(methylsulfonyl)pyridine

CAS No:1196151-88-8

MF:C₇H₈ClNO₂S

MW:205.661919593811

MDL:MFCD13190325

CID:838681

PubChem ID:71432947

Update Time:2025-06-07

2-(chloromethyl)-5-(methylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(chloromethyl)-5-(methylsulfonyl)pyridine
- 2-(chloromethyl)-5-methylsulfonylpyridine
- AKOS032960800
- DB-329428
- 1196151-88-8
- 2-(CHLOROMETHYL)-5-METHANESULFONYLPYRIDINE
- SCHEMBL14760478
- AB70206
- G69792
- MDL： MFCD13190325
- Inchi： 1S/C7H8ClNO2S/c1-12(10,11)7-3-2-6(4-8)9-5-7/h2-3,5H,4H2,1H3
- InChI Key： DDUPPYNRMUFZQX-UHFFFAOYSA-N
- SMILES： ClCC1=CC=C(C=N1)S(C)(=O)=O

Computed Properties

Exact Mass: 204.9964274g/mol
Monoisotopic Mass: 204.9964274g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Density: 1.351

2-(chloromethyl)-5-(methylsulfonyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D588653-500mg	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	500mg	$685	2024-08-03
eNovation Chemicals LLC	D588653-1g	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	1g	$995	2024-08-03
eNovation Chemicals LLC	D588653-3g	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	3g	$1390	2024-08-03
eNovation Chemicals LLC	D588653-1g	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	1g	$995	2025-02-20
eNovation Chemicals LLC	D588653-500mg	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	500mg	$685	2025-02-20
eNovation Chemicals LLC	D588653-3g	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	3g	$1390	2025-02-20
eNovation Chemicals LLC	D588653-1g	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	1g	$995	2025-02-19
eNovation Chemicals LLC	D588653-500mg	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	500mg	$685	2025-02-19
eNovation Chemicals LLC	D588653-3g	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	3g	$1390	2025-02-19
A2B Chem LLC	AE32268-100mg	2-(Chloromethyl)-5-(methylsulfonyl)pyridine	1196151-88-8	95%	100mg	$185.00	2024-04-20